Cas no 2411180-17-9 (N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide)

N-(3S)-1-(Benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide is a chiral sulfonamide derivative featuring a pyrrolidine scaffold with an alkyne-functionalized amide group. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility, enabling applications as a building block for heterocyclic frameworks or as a potential pharmacophore. The benzenesulfonyl group enhances stability and modulates electronic properties, while the but-2-ynamide moiety offers reactivity for click chemistry or further functionalization. The (S)-configuration at the pyrrolidine center ensures stereoselective interactions, making it valuable for asymmetric synthesis or targeted biological studies. Its well-defined structure and functional groups facilitate precise modifications in drug discovery and material science applications.
N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide structure
2411180-17-9 structure
Product Name:N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide
CAS No:2411180-17-9
MF:C14H16N2O3S
MW:292.353442192078
CID:5416090
PubChem ID:146090715
Update Time:2025-10-16

N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • Z2201589151
    • 2411180-17-9
    • N-[(3S)-1-(Benzenesulfonyl)pyrrolidin-3-yl]but-2-ynamide
    • EN300-26587086
    • N-[(3S)-1-(Phenylsulfonyl)-3-pyrrolidinyl]-2-butynamide
    • N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide
    • Inchi: 1S/C14H16N2O3S/c1-2-6-14(17)15-12-9-10-16(11-12)20(18,19)13-7-4-3-5-8-13/h3-5,7-8,12H,9-11H2,1H3,(H,15,17)/t12-/m0/s1
    • InChI Key: PPJNDRXBBHWHBS-LBPRGKRZSA-N
    • SMILES: C(N[C@H]1CCN(S(C2=CC=CC=C2)(=O)=O)C1)(=O)C#CC

Computed Properties

  • Exact Mass: 292.08816355g/mol
  • Monoisotopic Mass: 292.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.75±0.20(Predicted)

N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26587086-0.05g
N-[(3S)-1-(benzenesulfonyl)pyrrolidin-3-yl]but-2-ynamide
2411180-17-9 90%
0.05g
$246.0 2023-09-13

Additional information on N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide

N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide (CAS No. 2411180-17-9): An Emerging Compound in Medicinal Chemistry

N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide (CAS No. 2411180-17-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their versatile biological activities and pharmacological properties. The presence of a benzenesulfonyl group and a but-2-ynamide moiety in its structure confers specific chemical and biological characteristics that make it an intriguing candidate for further research and development.

The chemical structure of N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide is characterized by a chiral pyrrolidine ring, which is crucial for its biological activity. The (3S) configuration of the pyrrolidine ring imparts stereoselectivity, which can significantly influence the compound's interactions with biological targets. The benzenesulfonyl group, attached to the nitrogen atom of the pyrrolidine ring, adds to the compound's hydrophobicity and can enhance its binding affinity to specific protein targets. The but-2-ynamide moiety, on the other hand, introduces a unique functional group that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors, such as GABA receptors, which are implicated in conditions like anxiety and epilepsy. The ability to selectively modulate these receptors without causing significant side effects makes N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide a valuable lead compound for drug discovery efforts.

In addition to its potential in neurological disorders, N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer. This makes N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide a potential candidate for developing novel anticancer agents.

The pharmacokinetic properties of N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce any potential side effects.

To fully realize the therapeutic potential of N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-ynamide, ongoing research is focused on elucidating its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with its target proteins. These insights will be crucial for designing more potent and selective analogs with improved therapeutic profiles.

In conclusion, N-(3S)-1-(benzenesulfonyl)pyrrolidin-3-ylbut-2-y amide (CAS No. 2411180-17-9) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound holds significant potential to contribute to the treatment of various diseases.

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